Cas no 122851-69-8 (3-Bromo-2-(chloromethyl)pyridine)

3-Bromo-2-(chloromethyl)pyridine Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)pyridine
• 1-Bromo-2-(chloromethyl)benzene
• Pyridine,3-bromo-2-(chloromethyl)-
• 3-bromo-2-chloromethylpyridine
• bromochloromethylbenzene
• Pyridine,3-bromo-2-(chloromethyl)
• Pyridine, 3-bromo-2-(chloromethyl)-
• TRA0063861
• RP12037
• AB67649
• SY014101
• AB0057493
• Z8668
• MFCD13189055
• SCHEMBL10041246
• DTXSID70558306
• EN300-217717
• 122851-69-8
• NE-0712
• J-511828
• FT-0682717
• BCP34682
• AKOS015892042
• AC-23601
• AMY9100
• XH0574
• DB-062104
• 3-bromo-2-(chloromethyl)pyridine
• +Expand

• MDL： MFCD13189055
• InChIKey： FGRPSQGAABFCHF-UHFFFAOYSA-N
• Inchi： 1S/C6H5BrClN/c7-5-2-1-3-9-6(5)4-8/h1-3H,4H2
• SMILES： BrC1C([H])=C([H])C([H])=NC=1C([H])([H])Cl

Computed Properties

• Exact Mass: 160.98000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.92939g/mol
• Heavy Atom Count: 9
• Complexity: 89.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 2.47380
• PSA: 12.89000
• Refractive Index: 1.575
• Boiling Point: 237.9±25.0 ºC (760 Torr),
• Melting Point: 46-46.5 ºC (hexane ethyl ether )
• Vapor Pressure: No data available
• Flash Point: 97.7±23.2 ºC,
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.631±0.06 g/cm3 (20 ºC 760 Torr),

3-Bromo-2-(chloromethyl)pyridine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：warning
• HazardClass：IRRITANT

3-Bromo-2-(chloromethyl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds